An In-depth Technical Guide to the Chemical Properties and Stability of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl
An In-depth Technical Guide to the Chemical Properties and Stability of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl
Introduction
Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl is a synthetic molecule of interest within contemporary drug discovery and development programs. Its structure incorporates several key pharmacophoric elements: a fluorinated piperidine ring, a benzyl carbamate moiety, and a hydrochloride salt form. This guide provides a comprehensive technical overview of its anticipated chemical properties and stability profile. The insights and protocols detailed herein are designed to equip researchers, medicinal chemists, and formulation scientists with the foundational knowledge required for its effective handling, characterization, and progression through the development pipeline. The strategic incorporation of a fluorine atom and the choice of a hydrochloride salt are deliberate design elements aimed at optimizing physicochemical and pharmacokinetic properties, such as metabolic stability and aqueous solubility.[1]
Chemical and Physical Properties
The overall characteristics of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl are dictated by the interplay of its constituent parts. The hydrochloride salt form is expected to confer improved water solubility and crystallinity compared to the free base.[2][3]
Structural and Physicochemical Data
A summary of the predicted and known properties of structurally related compounds is presented in Table 1. These values provide a baseline for experimental determination.
| Property | Predicted/Inferred Value | Rationale and Key Considerations |
| Molecular Formula | C₁₃H₁₈ClFN₂O₂ | Based on the chemical structure. |
| Molecular Weight | 288.75 g/mol | Calculated from the molecular formula.[4] |
| Appearance | White to off-white crystalline solid | Typical appearance for organic hydrochloride salts.[2] |
| Aqueous Solubility | High | The hydrochloride salt of the piperidine nitrogen is expected to be highly water-soluble.[2][3] |
| pKa | ~8-10 | Estimated for the piperidinium ion. The fluorine atom may slightly decrease the basicity of the piperidine nitrogen. |
| LogP | 1.5 - 2.5 (for the free base) | The benzyl and piperidine groups contribute to lipophilicity, while the carbamate and fluorine add polarity. |
Table 1: Predicted Physicochemical Properties
Stereochemistry and Conformation
The "cis" stereochemistry of the 3-amino and 5-fluoro substituents on the piperidine ring will significantly influence the molecule's three-dimensional shape and its interactions with biological targets. The fluorine atom is likely to favor an axial orientation due to hyperconjugation and charge-dipole interactions, which can lead to a more rigid and defined conformation.[1][5][6] Understanding the conformational preferences is crucial for structure-activity relationship (SAR) studies.
Solid-State Stability
The solid-state stability of an active pharmaceutical ingredient (API) is critical for its storage, handling, and formulation into a final drug product. For Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl, the primary considerations are polymorphism and hygroscopicity.
Polymorphism
Polymorphism is the ability of a compound to exist in multiple crystalline forms, each with distinct physicochemical properties such as solubility, melting point, and stability.[7][8][9] The presence of undetected or unstable polymorphs can pose a significant risk to drug development.[10]
Experimental Protocol: Polymorph Screening
A comprehensive polymorph screen is essential to identify the most stable crystalline form.
Objective: To identify and characterize all accessible crystalline forms of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl.
Methodology:
-
Solvent Crystallization: Dissolve the compound to saturation in a diverse range of solvents (e.g., isopropanol, acetone, ethyl acetate, water, and mixtures thereof) at an elevated temperature. Allow the solutions to cool slowly to ambient temperature and then to 4°C.
-
Evaporative Crystallization: Allow solutions of the compound in various volatile solvents to evaporate slowly at ambient temperature.
-
Slurry Experiments: Stir a suspension of the compound in different solvents at ambient and elevated temperatures for an extended period (e.g., 7 days) to facilitate conversion to the most stable form.
-
Grinding: Gently grind the solid material to induce phase transformations.
-
Characterization: Analyze the resulting solids from each experiment using techniques such as X-ray Powder Diffraction (XRPD), Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA).
Hygroscopicity
Hydrochloride salts of amines often exhibit hygroscopicity, the tendency to absorb moisture from the air.[2] This can impact the physical and chemical stability of the material, potentially leading to deliquescence and degradation.
Experimental Protocol: Hygroscopicity Assessment
Objective: To determine the hygroscopic nature of the compound.
Methodology:
-
Sample Preparation: Place a known amount of the compound in an open container.
-
Humidity Chambers: Expose the sample to a range of controlled relative humidity (RH) conditions (e.g., 25%, 50%, 75%, and 95% RH) at a constant temperature (e.g., 25°C).
-
Gravimetric Analysis: Monitor the change in mass of the sample over time until equilibrium is reached.
-
Characterization: Analyze the samples after exposure to assess any changes in physical form (e.g., by XRPD) or chemical purity (e.g., by HPLC).
Solution-State Stability and Forced Degradation
Understanding the stability of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl in solution is paramount for formulation development and for predicting its in-vivo fate. Forced degradation studies are a systematic way to identify potential degradation pathways and degradation products under stress conditions.[11]
Potential Degradation Pathways
The primary sites of potential degradation in the molecule are the carbamate and the benzyl groups.
-
Hydrolysis of the Carbamate: The carbamate linkage may be susceptible to hydrolysis under acidic or basic conditions, leading to the formation of benzyl alcohol, the corresponding fluorinated aminopiperidine, and carbon dioxide. The rate of hydrolysis is pH-dependent.[12]
-
Oxidative Degradation: The benzyl group and the piperidine ring could be susceptible to oxidation.
-
Photodegradation: Aromatic systems can be susceptible to degradation upon exposure to light.
Diagram: Potential Degradation Pathways
Caption: Potential degradation pathways of the target compound.
Forced Degradation Studies
Forced degradation studies are conducted under conditions more severe than accelerated stability studies.
Experimental Protocol: Forced Degradation
Objective: To identify the degradation products and pathways of the compound under various stress conditions.
Methodology:
-
Acidic Hydrolysis: Treat a solution of the compound with 0.1 M HCl at 60°C for up to 72 hours.
-
Basic Hydrolysis: Treat a solution of the compound with 0.1 M NaOH at 60°C for up to 72 hours.
-
Oxidative Degradation: Treat a solution of the compound with 3% H₂O₂ at ambient temperature for up to 72 hours.
-
Thermal Degradation: Expose the solid compound to elevated temperatures (e.g., 80°C) for up to one week.
-
Photostability: Expose a solution of the compound to light according to ICH Q1B guidelines.
-
Analysis: At specified time points, analyze the samples by a stability-indicating HPLC method to quantify the parent compound and detect any degradation products.
Analytical Methodologies
A robust, stability-indicating analytical method is essential for accurately assessing the purity and stability of Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl. High-Performance Liquid Chromatography (HPLC) is the method of choice.[13][14]
Stability-Indicating HPLC Method
A stability-indicating method is one that can separate the drug substance from its degradation products, allowing for the accurate quantification of the active ingredient.
Experimental Protocol: HPLC Method Development
Objective: To develop and validate a stability-indicating HPLC method.
Methodology:
-
Column Selection: A reversed-phase C18 column is a good starting point.
-
Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic solvent (e.g., acetonitrile or methanol) is likely to provide good separation.
-
Detection: UV detection at a wavelength where the parent compound and potential degradation products have significant absorbance (e.g., ~220 nm) is appropriate.
-
Method Validation: The method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and robustness. The specificity will be confirmed by analyzing the samples from the forced degradation studies.
Diagram: General Workflow for Stability Assessment
Caption: A logical workflow for the stability assessment of a new chemical entity.
Conclusion
Benzyl ((3,5-cis)-5-fluoropiperidin-3-yl)carbamate HCl is a molecule with a promising structural design for drug development. Its chemical properties and stability are predicted to be influenced by the interplay of its fluorinated piperidine core, benzyl carbamate functionality, and hydrochloride salt form. A thorough understanding and experimental investigation of its solid-state properties, solution-state stability, and potential degradation pathways are essential for its successful advancement. The protocols and insights provided in this guide offer a robust framework for the comprehensive characterization of this and other similar novel chemical entities.
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